Cas no 62834-83-7 (1-Hexen-3-one, 2,5-dimethyl-)

• Product Name: 1-Hexen-3-one, 2,5-dimethyl-
• CAS No: 62834-83-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 430155
• PubChem ID: 13485261
• Update Time: 2025-04-19

1-Hexen-3-one, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-one, 2,5-dimethyl-
• 2,5-dimethylhex-1-en-3-one
• SCHEMBL4077076
• AKOS017730015
• DTXSID30541936
• 62834-83-7
• 2,5-dimethyl-1-hexen-3-one

• Inchi： 1S/C8H14O/c1-6(2)5-8(9)7(3)4/h6H,3,5H2,1-2,4H3
• InChI Key： TXQCOAWMUZRGDQ-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)CC(C)C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07